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Compound of Interest

Compound Name: 5-Chloro-2-ethynylpyridine

Cat. No.: B566242

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-ethynylpyridine is a halogenated pyridine derivative of interest in organic
synthesis and medicinal chemistry. Its unique structure, featuring both a reactive ethynyl group
and a chloro-substituted pyridine ring, makes it a valuable building block for the synthesis of
more complex molecules, including pharmacologically active compounds. Understanding its
solubility in various organic solvents is a critical first step in its application, influencing reaction
conditions, purification methods, and formulation development. This technical guide aims to
provide a comprehensive overview of the available data on the solubility of 5-Chloro-2-
ethynylpyridine in common organic solvents.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Chloro-2-ethynylpyridine is presented
below. These properties can provide qualitative insights into its expected solubility behavior.
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Property Value Source
Molecular Formula C7H4CIN [1]
Molecular Weight 137.57 g/mol [1]
Appearance Light brown to brown solid [1]
Boiling Point (Predicted) 193.1+25.0°C [1]
Density (Predicted) 1.23+0.1 g/lcm3 [1]
pKa (Predicted) -0.02 £0.22 [1]

Solubility Data

A comprehensive search of scientific literature and chemical databases was conducted to
collate quantitative solubility data for 5-Chloro-2-ethynylpyridine in a range of organic
solvents. Currently, specific quantitative solubility data (e.g., g/100mL or mol/L at various
temperatures) for 5-Chloro-2-ethynylpyridine in common organic solvents is not readily
available in published literature.

The available information is largely qualitative, with suppliers indicating that the compound is a
solid.[1][2] This lack of specific data highlights an information gap for this particular compound
and suggests that researchers utilizing 5-Chloro-2-ethynylpyridine may need to determine its
solubility empirically for their specific applications.

Experimental Protocols for Solubility Determination

In the absence of published data, researchers can employ standard methods to determine the
solubility of 5-Chloro-2-ethynylpyridine. A general experimental workflow for determining
solubility is outlined below.
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Caption: A general workflow for the experimental determination of solubility.
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Methodology:

e Gravimetric Method:

[¢]

Prepare a series of vials with a known volume of the desired organic solvent.
o Incrementally add a known mass of 5-Chloro-2-ethynylpyridine to each vial.

o Agitate the vials at a constant temperature until equilibrium is reached (i.e., no more solid
dissolves). This can be facilitated by a shaker or magnetic stirrer.

o Visually inspect for the presence of undissolved solid. The concentration in the last vial
with no visible solid provides an estimate of the solubility.

o For a more precise measurement, a saturated solution can be prepared by adding an
excess of the compound. After equilibration, the solution is filtered to remove undissolved
solid, and a known volume of the supernatant is evaporated to dryness. The mass of the
remaining solid is then used to calculate the solubility.

e Spectroscopic Method:

[¢]

Prepare a calibration curve of absorbance versus concentration for 5-Chloro-2-
ethynylpyridine in the chosen solvent using a UV-Vis spectrophotometer.

o Prepare a saturated solution by adding an excess of the compound to the solvent and
allowing it to equilibrate at a constant temperature.

o Filter the saturated solution to remove any undissolved solid.

o Dilute a known volume of the saturated solution to a concentration that falls within the
range of the calibration curve.

o Measure the absorbance of the diluted solution and use the calibration curve to determine
the concentration of the saturated solution, and thus the solubility.

Logical Relationship for Solvent Selection
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The choice of solvent is critical for any process involving 5-Chloro-2-ethynylpyridine. The
following diagram illustrates the logical considerations for solvent selection.
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Caption: Key factors influencing the selection of an appropriate solvent.

Conclusion

While specific, quantitative data on the solubility of 5-Chloro-2-ethynylpyridine in organic
solvents is currently lacking in the public domain, its physicochemical properties suggest it is a
solid compound with solubility characteristics that will depend on the polarity of the solvent. For
researchers and professionals in drug development, the empirical determination of solubility
using standard laboratory methods is recommended to ensure the success of synthesis,
purification, and formulation activities involving this compound. Further studies to quantify its
solubility in a range of common organic solvents would be a valuable contribution to the
chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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